Cas no 1001185-06-3 ((3-isocyanatophenyl)-1-piperazinyl-Methanone)

1001185-06-3 structure
Product name:(3-isocyanatophenyl)-1-piperazinyl-Methanone
(3-isocyanatophenyl)-1-piperazinyl-Methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-isocyanatophenyl)-1-piperazinyl-Methanone
- 1001185-06-3
- (3-isocyanatophenyl)-1-piperazinylMethanone
- DB-126290
-
- Inchi: InChI=1S/C12H13N3O2/c16-9-14-11-3-1-2-10(8-11)12(17)15-6-4-13-5-7-15/h1-3,8,13H,4-7H2
- InChI Key: OEKHNTCKBWFJHB-UHFFFAOYSA-N
- SMILES: C1CN(CCN1)C(=O)C2=CC(=CC=C2)N=C=O
Computed Properties
- Exact Mass: 231.100777g/mol
- Monoisotopic Mass: 231.100777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.8Ų
- Molecular Weight: 231.25g/mol
(3-isocyanatophenyl)-1-piperazinyl-Methanone Related Literature
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
-
3. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
1001185-06-3 ((3-isocyanatophenyl)-1-piperazinyl-Methanone) Related Products
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
- 1868968-92-6(4-(3-Bromo-2-fluorophenyl)but-3-en-2-one)
- 2228691-52-7(2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine)
- 953985-48-3(2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)
- 1375474-07-9(2-methyl-1-propyl-1H-indole-3-sulfonyl chloride)
- 2227714-31-8(rac-(1R,2S)-2-(4-methanesulfonylphenyl)cyclopropan-1-amine)
- 2138816-89-2(2-(2-Bromoethenyl)-4-ethoxyphenol)
- 2228911-53-1(4-(3-Aminoprop-1-en-2-yl)-2-chlorophenol)
- 2228525-09-3(3-2-(2,4,5-trifluorophenyl)ethylpyrrolidine)
- 2172226-33-2(2-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobenzoic acid)
Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
